2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[4-(morpholine-4-carbonyl)phenyl]-2-(4-propan-2-ylphenoxy)propanamide
• InChI: InChI=1S/C23H28N2O4/c1-16(2)18-6-10-21(11-7-18)29-17(3)22(26)24-20-8-4-19(5-9-20)23(27)25-12-14-28-15-13-25/h4-11,16-17H,12-15H2,1-3H3,(H,24,26)
• InChI Key: KTCJXTWQRPZAOV-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide, also known as PIM-1 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide kinase is a serine/threonine kinase that phosphorylates various substrates involved in cell cycle regulation, apoptosis, and cellular metabolism. Its overexpression has been associated with tumor progression and resistance to chemotherapy. This compound inhibitor binds to the ATP-binding site of this compound kinase and inhibits its activity, leading to downstream effects on cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as sensitize them to chemotherapy and radiation therapy. It has also been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis. In addition, this compound inhibitor has been reported to have anti-inflammatory and neuroprotective effects in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor is its specificity towards this compound kinase, which reduces the risk of off-target effects. It has also been shown to have low toxicity in preclinical studies. However, its efficacy in clinical trials is yet to be determined, and its potential side effects and drug interactions need to be further investigated.

Future Directions

Future research on 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor could focus on its potential therapeutic applications in other diseases, such as neurodegenerative disorders and autoimmune diseases. It could also be used in combination with other targeted therapies to enhance their efficacy and reduce resistance. Further studies on its pharmacokinetics and pharmacodynamics could help optimize its dosing and administration. Finally, the development of this compound inhibitor analogs with improved potency and selectivity could lead to the discovery of novel therapeutics for cancer and other diseases.

Synthesis Methods

The synthesis of 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor involves the reaction of 4-isopropylphenol and 4-(4-morpholinylcarbonyl)benzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 2-bromo-N-(4-(morpholin-4-yl)phenyl)propanamide to yield the final product. The synthesis has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor has been extensively studied for its potential therapeutic applications in cancer treatment. It is known to inhibit the activity of this compound kinase, which is overexpressed in various types of cancer and contributes to tumor growth and survival. This compound inhibitor has been shown to induce cell cycle arrest, apoptosis, and sensitize cancer cells to chemotherapy and radiation therapy.